Cas no 2228708-36-7 (3-(2-bromopropyl)-5-methylpyridine)

• Product Name: 3-(2-bromopropyl)-5-methylpyridine
• CAS No: 2228708-36-7
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6233531
• PubChem ID: 165789929
• Update Time: 2025-11-06

3-(2-bromopropyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-5-methylpyridine
• 2228708-36-7
• EN300-1907239

• Inchi： 1S/C9H12BrN/c1-7-3-9(4-8(2)10)6-11-5-7/h3,5-6,8H,4H2,1-2H3
• InChI Key： DFABHSTYVJDFGV-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-bromopropyl)-5-methylpyridine

Introduction to 3-(2-bromopropyl)-5-methylpyridine (CAS No. 2228708-36-7)

3-(2-bromopropyl)-5-methylpyridine, with the chemical formula C₈H₁₃BrN, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 2228708-36-7, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The presence of both a bromine substituent and a pyridine ring makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

The structural features of 3-(2-bromopropyl)-5-methylpyridine contribute to its reactivity and utility in various chemical transformations. The bromine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. Additionally, the methyl group at the 5-position of the pyridine ring enhances the compound's stability and influences its electronic properties, making it suitable for applications in coordination chemistry and material science.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating brominated pyridines into drug candidates. The compound 3-(2-bromopropyl)-5-methylpyridine has been explored as a key building block in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. For instance, studies have demonstrated its utility in constructing inhibitors targeting tyrosine kinases, where the brominated pyridine core serves as a pharmacophore. These inhibitors have shown promise in preclinical trials, highlighting the importance of this compound in medicinal chemistry.

Moreover, the agrochemical industry has also benefited from the use of 3-(2-bromopropyl)-5-methylpyridine. Its incorporation into novel pesticide formulations has led to the development of more effective and environmentally friendly solutions. Researchers have leveraged its structural motifs to design compounds that exhibit potent activity against a range of pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The synthesis of 3-(2-bromopropyl)-5-methylpyridine typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination of 5-methylpyridine followed by alkylation with 1-bromo-2-propane. This method benefits from high yields and good regioselectivity, making it suitable for large-scale production. Advances in catalytic systems have further refined these synthetic routes, reducing reaction times and improving overall efficiency.

Recent advancements in computational chemistry have also played a significant role in understanding the reactivity and properties of 3-(2-bromopropyl)-5-methylpyridine. Molecular modeling studies have provided insights into how different substituents affect its electronic structure and interactions with biological targets. These insights are invaluable for designing next-generation compounds with enhanced potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce costly trial-and-error experimentation.

The pharmaceutical industry continues to explore new applications for 3-(2-bromopropyl)-5-methylpyridine beyond kinase inhibitors. Its unique structural features make it a promising candidate for developing treatments against neurological disorders, infectious diseases, and metabolic conditions. For example, researchers have investigated its potential as an intermediate in synthesizing antiviral agents, where its ability to interact with viral enzymes could lead to novel therapeutic strategies.

In conclusion, 3-(2-bromopropyl)-5-methylpyridine (CAS No. 2228708-36-7) is a versatile compound with significant implications in both pharmaceuticals and agrochemicals. Its structural features enable diverse chemical transformations, making it a valuable intermediate in synthetic chemistry. The ongoing research into its applications underscores its importance as a building block for developing innovative solutions to global challenges in medicine and agriculture.